Cas no 441314-01-8 (1-(2,3-Dimethyl-1H-indol-1-yl)-3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-2-ol)
1-(2,3-Dimethyl-1H-indol-1-yl)-3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,3-Dimethyl-1H-indol-1-yl)-3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-2-ol
- 1-(2,3-dimethylindol-1-yl)-3-(3,5-dimethylpyrazol-1-yl)propan-2-ol
- AC1MFM2V
- AG-F-55255
- CTK4I7991
- MolPort-007-560-063
- Oprea1_223476
- Oprea1_680384
- STK927145
- 441314-01-8
- CHEMBRDG-BB 6388023
- Q27181513
- CCG-108575
- BS-38005
- CHEMBL1621501
- CHEBI:104180
- 1-(2,3-dimethyl-1-indolyl)-3-(3,5-dimethyl-1-pyrazolyl)-2-propanol
- AKOS001616336
- AKOS016325463
- MFCD02233014
- DTXSID80387604
-
- MDL: MFCD02233014
- Inchi: 1S/C18H23N3O/c1-12-9-13(2)21(19-12)11-16(22)10-20-15(4)14(3)17-7-5-6-8-18(17)20/h5-9,16,22H,10-11H2,1-4H3
- InChI Key: ZHZAKMREZSLKFF-UHFFFAOYSA-N
- SMILES: OC(CN1C(C)=CC(C)=N1)CN1C2C=CC=CC=2C(C)=C1C
Computed Properties
- Exact Mass: 297.18400
- Monoisotopic Mass: 297.184
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 43Ų
Experimental Properties
- Density: 1.15
- Boiling Point: 505.1°C at 760 mmHg
- Flash Point: 259.3°C
- Refractive Index: 1.608
- PSA: 42.98000
- LogP: 3.13250
1-(2,3-Dimethyl-1H-indol-1-yl)-3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-2-ol Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(2,3-Dimethyl-1H-indol-1-yl)-3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D484723-10mg |
1-(2,3-Dimethyl-1H-indol-1-yl)-3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-2-ol |
441314-01-8 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D484723-50mg |
1-(2,3-Dimethyl-1H-indol-1-yl)-3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-2-ol |
441314-01-8 | 50mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D484723-100mg |
1-(2,3-Dimethyl-1H-indol-1-yl)-3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-2-ol |
441314-01-8 | 100mg |
$ 80.00 | 2022-06-05 | ||
| Chemenu | CM334020-1g |
1-(2,3-Dimethyl-1H-indol-1-yl)-3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-2-ol |
441314-01-8 | 95%+ | 1g |
$78 | 2021-08-18 | |
| Chemenu | CM334020-1g |
1-(2,3-Dimethyl-1H-indol-1-yl)-3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-2-ol |
441314-01-8 | 95%+ | 1g |
$87 | 2023-02-02 | |
| abcr | AB403216-1 g |
1-(2,3-Dimethyl-1H-indol-1-yl)-3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-2-ol |
441314-01-8 | 1g |
€95.50 | 2022-03-02 | ||
| abcr | AB403216-1g |
1-(2,3-Dimethyl-1H-indol-1-yl)-3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-2-ol; . |
441314-01-8 | 1g |
€137.20 | 2024-07-23 | ||
| 1PlusChem | 1P00DB8Y-1g |
1-(2,3-dimethyl-1H-indol-1-yl)-3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-2-ol |
441314-01-8 | 95% | 1g |
$72.00 | 2025-02-26 | |
| A2B Chem LLC | AG20306-1g |
1-(2,3-Dimethyl-1h-indol-1-yl)-3-(3,5-dimethyl-1h-pyrazol-1-yl)propan-2-ol |
441314-01-8 | 95% | 1g |
$61.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1784516-1g |
1-(2,3-Dimethyl-1H-indol-1-yl)-3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-2-ol |
441314-01-8 | 98% | 1g |
¥2028.00 | 2024-05-13 |
1-(2,3-Dimethyl-1H-indol-1-yl)-3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-2-ol Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 1-(2,3-Dimethyl-1H-indol-1-yl)-3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-2-ol
Introduction to 1-(2,3-Dimethyl-1H-indol-1-yl)-3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-2-ol (CAS No. 441314-01-8)
The compound 1-(2,3-Dimethyl-1H-indol-1-yl)-3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-2-ol, identified by its CAS number 441314-01-8, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic intervention. The structural composition of this compound includes a dimethyl-substituted indole core linked to a dimethyl-substituted pyrazole moiety, both of which are known for their diverse biological activities and pharmacological relevance.
Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The indole and pyrazole scaffolds are particularly noteworthy, as they exhibit a wide range of biological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of multiple substituents in 1-(2,3-Dimethyl-1H-indol-1-yl)-3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-2-ol not only enhances its binding affinity to biological targets but also modulates its pharmacokinetic profile, making it a promising candidate for further investigation.
In the realm of medicinal chemistry, the synthesis and characterization of such complex molecules are critical steps toward understanding their mechanisms of action. The dimethyl-substituted indole moiety is known to interact with various enzymes and receptors, while the dimethyl-substituted pyrazole component contributes to the compound's stability and bioavailability. These features make 1-(2,3-Dimethyl-1H-indol-1-yl)-3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-2-ol an attractive scaffold for designing next-generation pharmaceuticals.
One of the most compelling aspects of this compound is its potential in addressing multifaceted diseases. Current research indicates that it may exhibit dual-targeting capabilities, simultaneously interacting with multiple biological pathways. This property is particularly valuable in the treatment of complex disorders where polypharmacology plays a crucial role. For instance, studies have suggested that the compound could be effective in modulating pathways associated with neurodegenerative diseases, such as Alzheimer's and Parkinson's.
The structural design of 1-(2,3-Dimethyl-1H-indol-1-yl)-3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-2-ol also aligns with emerging trends in drug development, which emphasize the importance of molecular diversity and innovation. By incorporating both indole and pyrazole moieties, the compound achieves a balance between structural complexity and functional efficacy. This approach has been successfully employed in various drug discovery programs, leading to the identification of novel therapeutics with improved pharmacological profiles.
Furthermore, the synthesis of this compound involves advanced chemical methodologies that highlight its synthetic elegance. The use of multi-step organic reactions allows for precise control over regioselectivity and stereoselectivity, ensuring high yields and purity. These synthetic strategies are not only relevant to this specific molecule but also provide valuable insights into broader pharmaceutical chemistry principles.
From a computational biology perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding interactions of 1-(2,3-Dimethyl-1H-indol-1-ylyl)-3-(3-methylpyrazolo[4-d]pyrimidin]-4-one (CAS No. 4447808). These computational approaches have revealed promising binding affinities with various biological targets, reinforcing the compound's potential as a lead molecule for drug development.
The pharmacokinetic properties of this compound are another area of interest. Preliminary data suggest that it exhibits favorable solubility and metabolic stability, which are critical factors for its clinical efficacy. Additionally, its bioavailability appears to be enhanced by the presence of lipophilic substituents that facilitate membrane penetration.
In conclusion, 4447808 represents a significant contribution to the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a compelling candidate for further research and development. As our understanding of disease mechanisms continues to evolve, 4447808 may play a pivotal role in addressing some of the most challenging therapeutic needs.
441314-01-8 (1-(2,3-Dimethyl-1H-indol-1-yl)-3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)